Cas no 2171279-33-5 ((2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-3-hydroxypropanoic acid)

• Product Name: (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-3-hydroxypropanoic acid
• CAS No: 2171279-33-5
• MF: C₂₃H₂₆N₂O₆
• MW: 426.462346553802
• CID: 6011930
• PubChem ID: 165830772
• Update Time: 2025-06-08

(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-3-hydroxypropanoic acid
• 2171279-33-5
• EN300-1486583
• (2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanamido]-3-hydroxypropanoic acid

• Inchi： 1S/C23H26N2O6/c1-23(2,21(29)25-19(11-26)20(27)28)13-24-22(30)31-12-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,18-19,26H,11-13H2,1-2H3,(H,24,30)(H,25,29)(H,27,28)/t19-/m0/s1
• InChI Key： WLDBQANGXXLXCO-IBGZPJMESA-N
• SMILES： O(C(NCC(C(N[C@H](C(=O)O)CO)=O)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 426.17908655g/mol
• Monoisotopic Mass: 426.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-3-hydroxypropanoic acid

Comprehensive Overview of (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-3-hydroxypropanoic acid (CAS No. 2171279-33-5)

The compound (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-3-hydroxypropanoic acid (CAS No. 2171279-33-5) is a highly specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. Its unique structural features, including the Fmoc (9-fluorenylmethoxycarbonyl) protecting group and the hydroxypropanoic acid moiety, make it a critical intermediate in the development of biologically active peptides and drug candidates. Researchers and industry professionals frequently search for this compound due to its role in solid-phase peptide synthesis (SPPS), a cornerstone technique in modern biotechnology and medicinal chemistry.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in personalized medicine and therapeutic peptides. The compound’s CAS No. 2171279-33-5 is often associated with queries such as "Fmoc-amino acid applications", "peptide coupling reagents", and "hydroxypropanoic acid derivatives in drug design". Its compatibility with automated peptide synthesizers and green chemistry protocols further enhances its relevance in sustainable pharmaceutical manufacturing. Notably, the 2,2-dimethylpropanamido group contributes to improved metabolic stability, a key consideration in peptide-based therapeutics.

The (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-3-hydroxypropanoic acid is also pivotal in addressing challenges like peptide aggregation and solubility issues, which are frequently discussed in drug formulation forums. Its chiral center (2S configuration) ensures high enantiomeric purity, a critical factor for FDA-approved APIs. Additionally, the compound’s Fmoc group allows for mild deprotection conditions, minimizing side reactions—a feature highly valued in high-throughput screening (HTS) workflows. As the peptide drug market expands, this compound’s role in next-generation therapeutics (e.g., GLP-1 analogs and anticancer peptides) continues to grow.

From an SEO perspective, this compound aligns with trending topics such as "innovative peptide modifications" and "Fmoc-strategy in SPPS". Its CAS No. 2171279-33-5 is often cross-referenced with HPLC purification methods and mass spectrometry characterization, reflecting its analytical importance. Furthermore, the integration of machine learning in peptide sequence optimization has increased interest in derivatives like this, as they offer predictable structure-activity relationships (SAR). The compound’s hydrophilic-lipophilic balance (HLB) also makes it a subject of study in drug delivery systems, particularly for oral peptide bioavailability enhancement.

In summary, (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-3-hydroxypropanoic acid (CAS No. 2171279-33-5) exemplifies the intersection of cutting-edge chemistry and biomedical innovation. Its applications span from academic research to industrial-scale production, addressing both fundamental and applied challenges in peptide science. As the scientific community explores new therapeutic modalities, this compound remains a versatile tool for precision medicine and biopharmaceutical development.